Cas no 74252-65-6 (1,1,1-trimethoxy-3-methylbutane)
74252-65-6 structure
Product Name:1,1,1-trimethoxy-3-methylbutane
CAS No:74252-65-6
MF:C8H18O3
MW:162.226723194122
CID:579138
PubChem ID:144634
Update Time:2025-04-19
1,1,1-trimethoxy-3-methylbutane Chemical and Physical Properties
Names and Identifiers
-
- Butane,1,1,1-trimethoxy-3-methyl-
- 1,1,1-Trimethoxy-3-methylbutane
- AKOS011075595
- SCHEMBL11801830
- DTXSID60225257
- EN300-258031
- 74252-65-6
- 1,1,1-trimethoxy-3-methylbutane
-
- Inchi: 1S/C8H18O3/c1-7(2)6-8(9-3,10-4)11-5/h7H,6H2,1-5H3
- InChI Key: WMHIOPJVXYRZFG-UHFFFAOYSA-N
- SMILES: O(C)C(CC(C)C)(OC)OC
Computed Properties
- Exact Mass: 162.12564
- Monoisotopic Mass: 162.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 89.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 0.9
- Boiling Point: 149.2°C at 760 mmHg
- Flash Point: 45.5°C
- Refractive Index: 1.406
- PSA: 27.69
1,1,1-trimethoxy-3-methylbutane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B587718-10mg |
1,1,1-trimethoxy-3-methylbutane |
74252-65-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B587718-50mg |
1,1,1-trimethoxy-3-methylbutane |
74252-65-6 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B587718-100mg |
1,1,1-trimethoxy-3-methylbutane |
74252-65-6 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-258031-0.05g |
1,1,1-trimethoxy-3-methylbutane |
74252-65-6 | 95% | 0.05g |
$168.0 | 2024-06-18 | |
| Enamine | EN300-258031-0.1g |
1,1,1-trimethoxy-3-methylbutane |
74252-65-6 | 95% | 0.1g |
$252.0 | 2024-06-18 | |
| Enamine | EN300-258031-0.25g |
1,1,1-trimethoxy-3-methylbutane |
74252-65-6 | 95% | 0.25g |
$361.0 | 2024-06-18 | |
| Enamine | EN300-258031-0.5g |
1,1,1-trimethoxy-3-methylbutane |
74252-65-6 | 95% | 0.5g |
$569.0 | 2024-06-18 | |
| Enamine | EN300-258031-1.0g |
1,1,1-trimethoxy-3-methylbutane |
74252-65-6 | 95% | 1.0g |
$728.0 | 2024-06-18 | |
| Enamine | EN300-258031-2.5g |
1,1,1-trimethoxy-3-methylbutane |
74252-65-6 | 95% | 2.5g |
$1428.0 | 2024-06-18 | |
| Enamine | EN300-258031-5.0g |
1,1,1-trimethoxy-3-methylbutane |
74252-65-6 | 95% | 5.0g |
$2110.0 | 2024-06-18 |
1,1,1-trimethoxy-3-methylbutane Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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